4-Ethyl-1-(2-nitrobenzoyl)semicarbazide
Cat. No. B8300504
M. Wt: 252.23 g/mol
InChI Key: IXLAUFKJLLFXKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08552186B2
Procedure details
To a mixture of 2-nitro-benzoic acid hydrazide (3 g) in DMF (20 mL) was added isocyanato-ethane (1.3 g). The reaction mixture was stirred at room temperature for 3 hours and concentrated in vacuo to provide 4 g of 4-ethyl-1-(2-nitrobenzoyl)-semicarbazide: 1H NMR (300 MHz, CDCl3) δ 8.2 (dd, 1H), 7.8 (s, 3H), 6.4 (bs, 1H), 3.3 (q, 2H), 1.2 (t, 3H).
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:13]=[CH:12][CH:11]=[CH:10][C:5]=1[C:6]([NH:8][NH2:9])=[O:7])([O-:3])=[O:2].[N:14]([CH2:17][CH3:18])=[C:15]=[O:16]>CN(C=O)C>[CH2:17]([NH:14][C:15](=[O:16])[NH:9][NH:8][C:6](=[O:7])[C:5]1[CH:10]=[CH:11][CH:12]=[CH:13][C:4]=1[N+:1]([O-:3])=[O:2])[CH3:18]
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Inputs
Step One
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C(=O)NN)C=CC=C1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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1.3 g
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Type
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reactant
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Smiles
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N(=C=O)CC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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C(C)NC(NNC(C1=C(C=CC=C1)[N+](=O)[O-])=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 95.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
